1-(3-chlorophenyl)-4-cyclopropyl-6-(3,5-dimethoxybenzyl)-1H-pyrazolo[3,4-d]pyridazin-7(6H)-one

• IUPAC Name: 1-(3-chlorophenyl)-4-cyclopropyl-6-[(3,5-dimethoxyphenyl)methyl]pyrazolo[3,4-d]pyridazin-7-one
• InChI: InChI=1S/C23H21ClN4O3/c1-30-18-8-14(9-19(11-18)31-2)13-27-23(29)22-20(21(26-27)15-6-7-15)12-25-28(22)17-5-3-4-16(24)10-17/h3-5,8-12,15H,6-7,13H2,1-2H3
• InChI Key: CGLIVMBNWVMZOF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1)CN2C(=O)C3=C(C=NN3C4=CC(=CC=C4)Cl)C(=N2)C5CC5)OC
• Molecular Formula: C23H21ClN4O3
• Molecular Weight: 436.9 g/mol

Description

1-(3-chlorophenyl)-4-cyclopropyl-6-(3,5-dimethoxybenzyl)-1H-pyrazolo[3,4-d]pyridazin-7(6H)-one is a useful research compound. Its molecular formula is C23H21ClN4O3 and its molecular weight is 436.9. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Activities

• Synthesis and Antibacterial Activity : Compounds structurally related to the requested chemical have been synthesized and evaluated for antibacterial activities against both Gram-positive and Gram-negative bacteria. One study found that certain derivatives exhibited significant antibacterial properties (Bildirici, Şener, & Tozlu, 2007).

Antimicrobial and Antioxidant Properties

• Synthesis and Molecular Docking for Antimicrobial and Antioxidant Activities : Novel pyridine and fused pyridine derivatives, which are chemically related to the requested compound, were prepared and subjected to in silico molecular docking screenings. These compounds displayed antimicrobial and antioxidant activity (Flefel et al., 2018).

Anticancer and Antimicrobial Agents

• Novel Heterocyclic Compounds as Anticancer and Antimicrobial Agents : A study synthesized novel biologically potent heterocyclic compounds, which are structurally similar, and evaluated their anticancer activity against various cancer cell lines. They also demonstrated notable in vitro antibacterial and antifungal activities (Katariya, Vennapu, & Shah, 2021).

Synthesis and Applications in Heterocyclic Chemistry

• Synthesis of Pyrazole-Based Heterocycles : Research has been conducted on synthesizing pyrazole-based heterocycles, which share a similar chemical backbone. These compounds have shown exceptional antioxidant activities (Youssef et al., 2023).